![molecular formula C18H20Cl2N2O B3485201 1-(3,4-dichlorobenzyl)-4-(2-methoxyphenyl)piperazine](/img/structure/B3485201.png)
1-(3,4-dichlorobenzyl)-4-(2-methoxyphenyl)piperazine
Overview
Description
1-(3,4-dichlorobenzyl)-4-(2-methoxyphenyl)piperazine, also known as DMPP, is a synthetic compound that has gained significant attention in scientific research due to its potential pharmacological properties. DMPP belongs to the class of piperazine derivatives and has been shown to exhibit various biological activities, including antipsychotic, anxiolytic, and antidepressant effects.
Mechanism of Action
The exact mechanism of action of 1-(3,4-dichlorobenzyl)-4-(2-methoxyphenyl)piperazine is not fully understood, but it is believed to involve the modulation of various neurotransmitter systems. This compound has been shown to bind to dopamine and serotonin receptors, as well as to modulate the GABAergic system. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein involved in neuronal growth and survival.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In animal models, this compound has been shown to increase the levels of dopamine and serotonin in the brain, as well as to increase the expression of BDNF. This compound has also been shown to reduce oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3,4-dichlorobenzyl)-4-(2-methoxyphenyl)piperazine in lab experiments is its high potency and selectivity for various neurotransmitter systems. This compound has been shown to exhibit strong binding affinity for dopamine and serotonin receptors, as well as to modulate the GABAergic system. However, one limitation of using this compound is its potential toxicity at high doses. Careful dosing and monitoring are required to ensure the safety of experimental animals.
Future Directions
There are several potential future directions for 1-(3,4-dichlorobenzyl)-4-(2-methoxyphenyl)piperazine research. One area of interest is its potential as a treatment for neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to exhibit neuroprotective effects in animal models, and its ability to modulate neurotransmitter systems may make it a promising candidate for further study.
Another potential future direction is the development of this compound analogs with improved pharmacological properties. By modifying the structure of this compound, it may be possible to enhance its potency, selectivity, and safety profile.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound has been shown to exhibit various biological activities, including antipsychotic, anxiolytic, and antidepressant effects. Its mechanism of action is believed to involve the modulation of various neurotransmitter systems, and it has been shown to exhibit various biochemical and physiological effects. While there are limitations to its use in lab experiments, this compound remains a promising candidate for further study in the field of neuroscience.
Scientific Research Applications
1-(3,4-dichlorobenzyl)-4-(2-methoxyphenyl)piperazine has been extensively studied for its potential therapeutic applications. One of the main areas of research is its use as an antipsychotic agent. This compound has been shown to exhibit antipsychotic effects in animal models of schizophrenia, and its mechanism of action is believed to involve the modulation of dopamine and serotonin neurotransmission.
Another area of research is this compound's potential as an anxiolytic and antidepressant agent. This compound has been shown to reduce anxiety-like behavior in animal models and to exhibit antidepressant effects in the forced swim test. Its mechanism of action in these contexts is believed to involve the modulation of the GABAergic system.
properties
IUPAC Name |
1-[(3,4-dichlorophenyl)methyl]-4-(2-methoxyphenyl)piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20Cl2N2O/c1-23-18-5-3-2-4-17(18)22-10-8-21(9-11-22)13-14-6-7-15(19)16(20)12-14/h2-7,12H,8-11,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STQTVULSKLWNBK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20Cl2N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.